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Cat. No.: B15799688

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the

polycyclic alkane, basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane). Due to its highly

symmetric and strained cage structure, basketane presents a unique spectroscopic profile.

This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, along with the experimental protocols for these analyses.

Introduction to Basketane
Basketane (C₁₀H₁₂) is a saturated polycyclic hydrocarbon with a cage-like structure that has

garnered interest in the field of organic chemistry.[1][2] Its rigid framework and significant strain

energy result in distinct spectroscopic characteristics. Understanding these properties is crucial

for its identification, characterization, and the analysis of its derivatives in various research and

development applications.

Spectroscopic Data Presentation
The following tables summarize the key quantitative spectroscopic data for basketane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the high symmetry of the basketane molecule, its NMR spectra are relatively simple,

showing a limited number of unique proton and carbon environments.[1]

Table 1: 1H and 13C NMR Spectroscopic Data for Basketane

Nucleus
Chemical Shift (δ,
ppm)

Multiplicity Protons/Carbons

1H
[Data not explicitly

found]
Multiplet 4H (CH₂)

[Data not explicitly

found]
Multiplet 8H (CH)

13C
[Data not explicitly

found]
- CH₂

[Data not explicitly

found]
- CH

Note: Specific chemical shifts for basketane are not readily available in the searched literature.

The data presented are based on the known symmetrical structure leading to two distinct sets

of proton signals and two sets of carbon signals.

Infrared (IR) Spectroscopy
The IR spectrum of basketane is characteristic of a saturated hydrocarbon, notable for the

absence of absorptions from functional groups like carbonyls or hydroxyls.[1] The strain within

the cage structure can lead to slight shifts in the C-H stretching frequencies compared to

acyclic alkanes.[1]

Table 2: Principal Infrared Absorption Bands for Basketane
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Wavenumber (cm⁻¹) Intensity Assignment

2900-3000 Strong C-H stretch (aliphatic)

[Specific fingerprint region data

not explicitly found]
Medium-Weak C-H bend, C-C stretch

Mass Spectrometry (MS)
The mass spectrum of basketane provides clear evidence of its molecular formula and offers

insights into its fragmentation pathways, which are influenced by its strained ring system.[1]

Table 3: Mass Spectrometry Fragmentation Data for Basketane

m/z Relative Intensity Assignment

132 High [M]⁺ (Molecular Ion)

104 Moderate [M - C₂H₄]⁺

[Further fragmentation data not

explicitly found]

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of basketane.

NMR Spectroscopy
Objective: To obtain high-resolution 1H and 13C NMR spectra to confirm the molecular

structure and purity of basketane.

Methodology:

Sample Preparation: A small quantity of purified basketane is dissolved in a deuterated

solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
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1H NMR Acquisition:

A standard pulse-acquire sequence is utilized.

The spectral width is set to cover the expected range for aliphatic protons (e.g., 0-5 ppm).

A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

13C NMR Acquisition:

A proton-decoupled pulse sequence (e.g., DEPT or APT) is employed to simplify the

spectrum and aid in the assignment of carbon types (CH, CH₂).

A wider spectral width is used to encompass the aliphatic carbon region (e.g., 0-70 ppm).

A longer acquisition time or a higher number of scans is typically required due to the lower

natural abundance of 13C.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent

peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
Objective: To identify the characteristic vibrational modes of basketane and confirm the

absence of functional groups.

Methodology:

Sample Preparation: A small amount of solid basketane is finely ground with dry potassium

bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet using a

hydraulic press. Alternatively, a thin film can be prepared by dissolving the sample in a

volatile solvent, depositing the solution onto a salt plate (e.g., NaCl or KBr), and allowing the

solvent to evaporate.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition:
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A background spectrum of the empty sample compartment (or a pure KBr pellet) is

recorded.

The sample is placed in the spectrometer's beam path.

The spectrum is typically recorded over the mid-IR range (4000-400 cm⁻¹).

Multiple scans are averaged to improve the signal-to-noise ratio.

Data Processing: The sample spectrum is ratioed against the background spectrum to

produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Objective: To determine the molecular weight of basketane and analyze its fragmentation

pattern.

Methodology:

Sample Introduction: For a volatile solid like basketane, Gas Chromatography-Mass

Spectrometry (GC-MS) is the preferred method. A dilute solution of basketane in a volatile

organic solvent (e.g., hexane or dichloromethane) is prepared.

Gas Chromatography (GC):

A small volume of the sample solution is injected into the GC.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column (e.g., a nonpolar DB-5ms column).

A temperature program is used to separate basketane from any impurities.

Mass Spectrometry (MS):

As basketane elutes from the GC column, it enters the ion source of the mass

spectrometer.
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Electron Ionization (EI) is typically used, where the molecules are bombarded with high-

energy electrons (e.g., 70 eV) to generate the molecular ion and fragment ions.

The ions are then separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g.,

a quadrupole).

A detector records the abundance of each ion.

Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

The molecular ion peak is identified, and the fragmentation pattern is analyzed to deduce

structural information.

Visualizations
The following diagrams illustrate the logical workflow of the spectroscopic analysis and a key

fragmentation pathway of basketane.
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Caption: Workflow for the spectroscopic analysis of basketane.
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Caption: Key fragmentation pathway of basketane in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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